Cas no 937665-70-8 (3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylmethanamine)

• Product Name: 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylmethanamine
• CAS No: 937665-70-8
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• MDL: MFCD09034252
• CID: 1087805
• PubChem ID: 23008062
• Update Time: 2025-04-20

3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methanamine
• [3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methanamine
• 1-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]methanamine
• (3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl-amine
• C-[3-(4-Fluoro-phenyl)-[1,2,4]oxadiazol-5-yl]- methylamine
• 937665-70-8
• CHEMBL4130106
• A852964
• VS-10315
• AB49425
• BB 0238810
• MFCD09034252
• AKOS004119081
• BBL031199
• DB-322737
• STL253068
• 3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-ylmethanamine

• MDL： MFCD09034252
• Inchi： 1S/C9H8FN3O/c10-7-3-1-6(2-4-7)9-12-8(5-11)14-13-9/h1-4H,5,11H2
• InChI Key： PIQUZURVXAWOPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(CN)=N1

Computed Properties

• Exact Mass: 193.06514005g/mol
• Monoisotopic Mass: 193.06514005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų